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Compound of Interest

Compound Name: Cy3-YNE

Cat. No.: B12358307

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides detailed application notes and protocols for the fluorescent labeling of
peptides using Cy3-YNE. Cy3-YNE is a bright, orange-fluorescent dye functionalized with a
terminal alkyne group. This alkyne moiety allows for its covalent attachment to azide-modified
molecules through a highly efficient and specific bioorthogonal reaction known as the
Copper(l)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), or "click chemistry”. This method is
characterized by its high yield, selectivity, and compatibility with a wide range of biomolecules
and reaction conditions, making it an ideal choice for labeling peptides for various downstream
applications.

Fluorescently labeled peptides are invaluable tools in biomedical research and drug
development. They are utilized in a variety of applications, including fluorescence microscopy,
flow cytometry, fluorescence resonance energy transfer (FRET) assays, and in vivo imaging to
study peptide-protein interactions, enzyme activity, and cellular uptake.

Key Properties of Cy3

The cyanine dye Cy3 is favored for its robust photophysical properties, which are summarized
in the table below.
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Property Value Reference
Excitation Maximum (Aex) ~550 nm
Emission Maximum (Aem) ~570 nm

Molar Extinction Coefficient

~150,000 cm—iM—1

Quantum Yield

High

Color

Bright Orange

pH Sensitivity

Relatively insensitive in the

physiological range

Experimental Workflow for Cy3-YNE Peptide

Labeling

The overall process for labeling a peptide with Cy3-YNE involves the synthesis or acquisition of

an azide-modified peptide, the CUAAC reaction, purification of the labeled peptide, and

characterization to confirm successful conjugation.
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Preparation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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